2,4-di-tert-butyl-6-hydroxybenzenesulfonamide

• IUPAC Name: 2,4-ditert-butyl-6-hydroxybenzenesulfonamide
• InChI: InChI=1S/C14H23NO3S/c1-13(2,3)9-7-10(14(4,5)6)12(11(16)8-9)19(15,17)18/h7-8,16H,1-6H3,(H2,15,17,18)
• InChI Key: MBLULWGZYDLOKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)O)S(=O)(=O)N)C(C)(C)C
• Molecular Formula: C14H23NO3S
• Molecular Weight: 285.40 g/mol

Description

2,4-di-tert-butyl-6-hydroxybenzenesulfonamide (DBHBS) is a sulfonamide derivative that has gained significant attention in the scientific community due to its diverse applications in various fields. DBHBS is a white crystalline solid that is highly soluble in organic solvents and exhibits excellent thermal and chemical stability.

Scientific Research Applications

2,4-di-tert-butyl-6-hydroxybenzenesulfonamide has diverse applications in scientific research, including as a corrosion inhibitor, antioxidant, and stabilizer for polymers. This compound has also been extensively used as a ligand in coordination chemistry and catalysis. Furthermore, this compound has been used as a fluorescent probe for the detection of metal ions and as a chiral selector in chromatography.

Mechanism of Action

The mechanism of action of 2,4-di-tert-butyl-6-hydroxybenzenesulfonamide is not well understood, but it is believed to act as a radical scavenger due to the presence of the hydroxybenzene group. This compound has been shown to inhibit the peroxidation of lipids and prevent the formation of reactive oxygen species, thereby exhibiting antioxidant activity.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of tumor cell growth, the prevention of DNA damage, and the protection of neurons against oxidative stress. This compound has also been shown to exhibit anti-inflammatory and anti-arthritic effects.

Advantages and Limitations for Lab Experiments

2,4-di-tert-butyl-6-hydroxybenzenesulfonamide exhibits excellent solubility in organic solvents, making it easy to handle and use in lab experiments. This compound also exhibits excellent thermal and chemical stability, making it suitable for use in high-temperature and high-pressure reactions. However, this compound is relatively expensive compared to other sulfonamide derivatives, which may limit its use in some lab experiments.

Future Directions

2,4-di-tert-butyl-6-hydroxybenzenesulfonamide has significant potential for further research and development in various fields. Future research directions may include the development of new synthetic methods for this compound, the exploration of new applications in catalysis and coordination chemistry, and the investigation of its potential as a therapeutic agent for various diseases. Furthermore, the development of new derivatives of this compound may lead to the discovery of new compounds with enhanced properties and applications.
Conclusion
In conclusion, this compound is a sulfonamide derivative that exhibits diverse applications in various fields. This compound has been extensively used as a ligand in coordination chemistry and catalysis, as well as a fluorescent probe for the detection of metal ions. This compound also exhibits excellent thermal and chemical stability, making it suitable for use in high-temperature and high-pressure reactions. Further research on this compound may lead to the discovery of new compounds with enhanced properties and applications, making it a promising compound for future scientific research.

Synthesis Methods

2,4-di-tert-butyl-6-hydroxybenzenesulfonamide can be synthesized via several methods, including the reaction of 2,4-di-tert-butylphenol with chlorosulfonic acid, followed by the reaction with ammonia. Another method involves the reaction of 2,4-di-tert-butylphenol with sulfur trioxide and dimethylformamide. The synthesized this compound can be purified via crystallization or column chromatography.